Cas no 7303-54-0 (N-Acetyl-5-fluoro-L-tryptophan)

• Product Name: N-Acetyl-5-fluoro-L-tryptophan
• CAS No: 7303-54-0
• MF: C₁₃H₁₃FN₂O₃
• MW: 264.252326726913
• CID: 2855973
• PubChem ID: 13876095
• Update Time: 2025-04-21

N-Acetyl-5-fluoro-L-tryptophan Chemical and Physical Properties

Names and Identifiers

• 7303-54-0
• N-Acetyl-5-fluoro-L-tryptophan
• SCHEMBL24301771
• SY301141
• 2-acetamido-3-(5-fluoro-1H-indol-3-yl)propanoic acid
• N-Acetyl-5-fluoro-DL-tryptophan
• SY308499

• Inchi： 1S/C13H13FN2O3/c1-7(17)16-12(13(18)19)4-8-6-15-11-3-2-9(14)5-10(8)11/h2-3,5-6,12,15H,4H2,1H3,(H,16,17)(H,18,19)
• InChI Key： KRMRBEXBEPMAQT-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 264.09102044Da
• Monoisotopic Mass: 264.09102044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.2Ų